Cas no 2168089-42-5 (4-Pyrimidinamine, 2-(difluoromethyl)-)

• Product Name: 4-Pyrimidinamine, 2-(difluoromethyl)-
• CAS No: 2168089-42-5
• MF: C₅H₅F₂N₃
• MW: 145.110107183456
• CID: 5877219
• PubChem ID: 124037092
• Update Time: 2024-01-01

4-Pyrimidinamine, 2-(difluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• 4-Pyrimidinamine, 2-(difluoromethyl)-
• 2-(Difluoromethyl)pyrimidin-4-amine
• AKOS040803353
• EN300-6452040
• 2168089-42-5

• Inchi： 1S/C5H5F2N3/c6-4(7)5-9-2-1-3(8)10-5/h1-2,4H,(H2,8,9,10)
• InChI Key： UXHCQDBZORMOMS-UHFFFAOYSA-N
• SMILES： C1(C(F)F)=NC=CC(N)=N1

Computed Properties

• Exact Mass: 145.04515350g/mol
• Monoisotopic Mass: 145.04515350g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 109
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 51.8Ų

Experimental Properties

• Density: 1.367±0.06 g/cm3(Predicted)
• Boiling Point: 197.3±40.0 °C(Predicted)
• pka: 2.66±0.10(Predicted)